Cas no 1342246-93-8 (3-(3-bromo-4-fluorophenyl)-1,1,1-trifluoropropan-2-ol)

• Product Name: 3-(3-bromo-4-fluorophenyl)-1,1,1-trifluoropropan-2-ol
• CAS No: 1342246-93-8
• MF: C₉H₇BrF₄O
• MW: 287.048896074295
• CID: 5895017
• PubChem ID: 62963341
• Update Time: 2025-05-22

3-(3-bromo-4-fluorophenyl)-1,1,1-trifluoropropan-2-ol Chemical and Physical Properties

Names and Identifiers

• Benzeneethanol, 3-bromo-4-fluoro-α-(trifluoromethyl)-
• 3-(3-bromo-4-fluorophenyl)-1,1,1-trifluoropropan-2-ol
• CS-0352691
• EN300-1929463
• AKOS012261482
• 1342246-93-8

• Inchi： 1S/C9H7BrF4O/c10-6-3-5(1-2-7(6)11)4-8(15)9(12,13)14/h1-3,8,15H,4H2
• InChI Key： JUMHFDSAGHKEGU-UHFFFAOYSA-N
• SMILES： C1(CC(C(F)(F)F)O)=CC=C(F)C(Br)=C1

Computed Properties

• Exact Mass: 285.96164g/mol
• Monoisotopic Mass: 285.96164g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 15
• Rotatable Bond Count: 2
• Complexity: 209
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.5
• Topological Polar Surface Area: 20.2Ų

Experimental Properties

• Density: 1.655±0.06 g/cm3(Predicted)
• Boiling Point: 295.7±40.0 °C(Predicted)
• pka: 11.95±0.20(Predicted)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Halobenzenes Fluorobenzenes

Additional information on 3-(3-bromo-4-fluorophenyl)-1,1,1-trifluoropropan-2-ol

Comprehensive Overview of 3-(3-bromo-4-fluorophenyl)-1,1,1-trifluoropropan-2-ol (CAS No. 1342246-93-8)

The compound 3-(3-bromo-4-fluorophenyl)-1,1,1-trifluoropropan-2-ol (CAS No. 1342246-93-8) is a fluorinated organic molecule with significant potential in pharmaceutical and agrochemical research. Its unique structure, featuring a bromo-fluorophenyl group and a trifluoropropanol moiety, makes it a valuable intermediate in synthetic chemistry. Researchers are increasingly interested in this compound due to its role in developing novel bioactive molecules, particularly in the context of drug discovery and material science.

One of the key reasons for the growing attention toward 3-(3-bromo-4-fluorophenyl)-1,1,1-trifluoropropan-2-ol is its relevance in fluorine chemistry. Fluorinated compounds are known for their enhanced stability, bioavailability, and metabolic resistance, which are critical properties in modern medicinal chemistry. The presence of both bromine and fluorine atoms in this molecule allows for versatile functionalization, enabling the synthesis of derivatives with tailored properties. This aligns with current trends in precision medicine and targeted therapy, where researchers seek compounds with specific interactions at molecular levels.

In addition to pharmaceutical applications, 3-(3-bromo-4-fluorophenyl)-1,1,1-trifluoropropan-2-ol has potential uses in agrochemical formulations. The fluoroaromatic segment of the molecule contributes to its lipophilicity, which can enhance the penetration of active ingredients in pest control agents. With the increasing demand for sustainable agriculture and eco-friendly pesticides, this compound is being explored for its role in developing next-generation crop protection solutions.

From a synthetic perspective, the compound’s CAS No. 1342246-93-8 is often searched in databases by chemists looking for high-purity intermediates. Its synthesis typically involves multi-step reactions, including halogenation and fluorination processes, which are areas of active research. The compound’s structural complexity also makes it a subject of interest in computational chemistry, where molecular modeling and QSAR studies are used to predict its behavior in biological systems.

Another hot topic linked to 3-(3-bromo-4-fluorophenyl)-1,1,1-trifluoropropan-2-ol is its potential role in PET imaging and diagnostic agents. Fluorine-18 labeled analogs of similar compounds are widely used in positron emission tomography, a technique gaining traction in cancer detection and neurological disorders. While this specific compound is not yet directly applied in imaging, its structural features make it a candidate for future radiopharmaceutical development.

Environmental and regulatory considerations are also part of the discourse around CAS No. 1342246-93-8. As industries move toward green chemistry principles, the synthesis and disposal of fluorinated compounds are under scrutiny. Researchers are investigating biodegradation pathways and safer alternatives to minimize ecological impact. This aligns with global initiatives like the UN Sustainable Development Goals, particularly those targeting responsible consumption and production.

In summary, 3-(3-bromo-4-fluorophenyl)-1,1,1-trifluoropropan-2-ol represents a versatile and scientifically significant compound with applications spanning pharmaceuticals, agrochemicals, and advanced materials. Its CAS No. 1342246-93-8 serves as a key identifier for researchers navigating chemical databases, while its structural attributes continue to inspire innovation in multiple fields. As the scientific community prioritizes sustainability and efficiency, this compound is poised to remain a focal point in cutting-edge research.